Cas no 1379340-15-4 (4-Chloro-6-fluoropyrido[2,3-d]pyrimidine)

• Product Name: 4-Chloro-6-fluoropyrido[2,3-d]pyrimidine
• CAS No: 1379340-15-4
• MF: C₇H₃ClFN₃
• MW: 183.570223093033
• CID: 6793122
• PubChem ID: 129968606
• Update Time: 2025-06-15

4-Chloro-6-fluoropyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-fluoropyrido[2,3-d]pyrimidine
• AT28014
• 1379340-15-4
• 4-Chloro-6-fluoropyrido[2,3-d]pyrimidine

• Inchi： 1S/C7H3ClFN3/c8-6-5-1-4(9)2-10-7(5)12-3-11-6/h1-3H
• InChI Key： LGDSHRQFPQVWBV-UHFFFAOYSA-N
• SMILES： ClC1C2=CC(=CN=C2N=CN=1)F

Computed Properties

• Exact Mass: 182.9999530g/mol
• Monoisotopic Mass: 182.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-Chloro-6-fluoropyrido[2,3-d]pyrimidine

Comprehensive Overview of 4-Chloro-6-fluoropyrido[2,3-d]pyrimidine (CAS No. 1379340-15-4)

4-Chloro-6-fluoropyrido[2,3-d]pyrimidine (CAS No. 1379340-15-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrido[2,3-d]pyrimidine derivative is characterized by the presence of both chlorine and fluorine atoms, which enhance its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for kinase inhibitors and other bioactive molecules, aligning with the growing demand for small-molecule therapeutics in oncology and inflammation.

The compound's molecular framework, featuring a fused pyridine-pyrimidine core, makes it a versatile intermediate in organic synthesis. Its halogen-substituted structure allows for further functionalization, enabling the development of targeted pharmaceutical intermediates. Recent studies highlight its utility in cancer drug development, where it serves as a precursor for compounds targeting tyrosine kinases—a hot topic in precision medicine. This aligns with the surge in searches for "kinase inhibitor scaffolds" and "fluorinated heterocycles" in scientific databases.

In addition to its pharmaceutical relevance, 4-Chloro-6-fluoropyrido[2,3-d]pyrimidine is explored in material science for its potential in designing organic electronic materials. The compound's electron-deficient nature and stability under various conditions make it a candidate for optoelectronic applications, resonating with trends in sustainable technology. Users frequently search for "fluoropyridopyrimidine uses" and "CAS 1379340-15-4 properties," reflecting broad interdisciplinary interest.

From a synthetic perspective, the compound's chloro-fluoro substitution pattern offers selective reactivity, a feature highly valued in medicinal chemistry. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) facilitates the creation of diverse biaryl derivatives, addressing the demand for modular synthesis in drug design. Queries like "how to modify pyrido[2,3-d]pyrimidines" and "1379340-15-4 synthesis" are common among chemists, underscoring its practical importance.

Quality control and analytical characterization of 4-Chloro-6-fluoropyrido[2,3-d]pyrimidine are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure, topics frequently searched alongside "CAS 1379340-15-4 analysis." The compound's stability under standard storage conditions further enhances its appeal as a reliable reagent.

In summary, 4-Chloro-6-fluoropyrido[2,3-d]pyrimidine (CAS No. 1379340-15-4) stands at the intersection of drug discovery, materials science, and synthetic chemistry. Its multifaceted applications and alignment with trending research areas—such as kinase-targeted therapies and green chemistry—ensure its continued relevance. As interest grows in tailored heterocycles, this compound remains a key subject of scientific inquiry and industrial innovation.